N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide

• IUPAC Name: N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide
• InChI: InChI=1S/C15H19N3O4S/c1-4-18(10-12-8-6-5-7-9-12)23(21,22)13-11-16(2)15(20)17(3)14(13)19/h5-9,11H,4,10H2,1-3H3
• InChI Key: RLPHNNCJZGWOBW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CN(C(=O)N(C2=O)C)C
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide, also known as BEDS, is a sulfonamide-based compound that has been widely used in scientific research. It is a white to off-white powder that is soluble in organic solvents such as DMSO and DMF. BEDS has been shown to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antiviral effects.

Mechanism of Action

The mechanism of action of N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide is not fully understood. However, it is believed that N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide exerts its biological effects by inhibiting the activity of certain enzymes and receptors. For example, N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide has also been found to inhibit the activity of the receptor tyrosine kinase VEGFR-2, which is involved in the regulation of angiogenesis.
Biochemical and Physiological Effects:
N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide has been found to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.

Advantages and Limitations for Lab Experiments

N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities with a high yield. N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide is also soluble in organic solvents, which makes it easy to use in experiments. However, one limitation of N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide is that its mechanism of action is not fully understood, which makes it difficult to interpret its biological effects.

Future Directions

There are several future directions for research on N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide. One area of research could focus on elucidating the mechanism of action of N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide. This could involve identifying the targets of N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide and investigating how it interacts with these targets. Another area of research could focus on developing new derivatives of N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide with improved biological activity. Finally, N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide could be investigated for potential use in the treatment of diseases such as cancer and viral infections.

Synthesis Methods

N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide can be synthesized through a multi-step process that involves the reaction of 2,4-dioxo-3,4-dihydropyrimidine with benzylamine and ethyl chloroacetate. The resulting product is then treated with sulfamic acid to yield N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide. This synthesis method has been optimized to provide a high yield of pure N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide.

Scientific Research Applications

N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide has been used in a wide range of scientific research applications. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide has also been shown to have antitumor effects by inducing apoptosis in cancer cells. Furthermore, N-benzyl-N-ethyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide has been found to have antiviral effects against a range of viruses, including HIV-1, HSV-1, and HCV.